Cas no 2229435-72-5 (2-methyl-2-(trimethyl-1H-pyrazol-4-yl)propanenitrile)

2-Methyl-2-(trimethyl-1H-pyrazol-4-yl)propanenitrile is a specialized organic compound featuring a pyrazole core substituted with trimethyl and nitrile functional groups. Its unique structure makes it valuable as an intermediate in pharmaceutical and agrochemical synthesis, particularly for constructing heterocyclic frameworks. The nitrile group offers reactivity for further derivatization, while the pyrazole moiety contributes to potential biological activity. The compound's stability and well-defined molecular architecture facilitate precise modifications in targeted synthesis. Its applications include the development of active ingredients in crop protection and drug discovery, where tailored functionalization is critical. Proper handling and storage under inert conditions are recommended to maintain integrity.
2-methyl-2-(trimethyl-1H-pyrazol-4-yl)propanenitrile structure
2229435-72-5 structure
Product Name:2-methyl-2-(trimethyl-1H-pyrazol-4-yl)propanenitrile
CAS No:2229435-72-5
MF:C10H15N3
MW:177.246201753616
CID:6030045
PubChem ID:165638385
Update Time:2025-06-14

2-methyl-2-(trimethyl-1H-pyrazol-4-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-2-(trimethyl-1H-pyrazol-4-yl)propanenitrile
    • EN300-1784287
    • 2229435-72-5
    • Inchi: 1S/C10H15N3/c1-7-9(10(3,4)6-11)8(2)13(5)12-7/h1-5H3
    • InChI Key: IOMXNGJHTABJER-UHFFFAOYSA-N
    • SMILES: N1(C)C(C)=C(C(C)=N1)C(C#N)(C)C

Computed Properties

  • Exact Mass: 177.126597491g/mol
  • Monoisotopic Mass: 177.126597491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 41.6Ų

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Additional information on 2-methyl-2-(trimethyl-1H-pyrazol-4-yl)propanenitrile

Comprehensive Overview of 2-methyl-2-(trimethyl-1H-pyrazol-4-yl)propanenitrile (CAS No. 2229435-72-5)

The compound 2-methyl-2-(trimethyl-1H-pyrazol-4-yl)propanenitrile (CAS No. 2229435-72-5) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in various industries. This nitrile-containing derivative of pyrazole is particularly notable for its trimethylpyrazole moiety, which contributes to its stability and reactivity. Researchers and industry professionals are increasingly exploring its utility in pharmaceuticals, agrochemicals, and material science, making it a subject of interest in both academic and commercial circles.

One of the key features of 2-methyl-2-(trimethyl-1H-pyrazol-4-yl)propanenitrile is its versatility as a building block in synthetic chemistry. The presence of the nitrile group allows for further functionalization, enabling the creation of more complex molecules. This characteristic aligns with the growing demand for high-value intermediates in drug discovery and development. For instance, the compound's pyrazole ring is a common pharmacophore in many bioactive molecules, which explains its relevance in medicinal chemistry. Recent studies have highlighted its potential in designing kinase inhibitors and other therapeutic agents, addressing current challenges in treating diseases like cancer and inflammation.

In the agrochemical sector, 2-methyl-2-(trimethyl-1H-pyrazol-4-yl)propanenitrile is being investigated for its role in developing novel pesticides and herbicides. The trimethylpyrazole structure offers enhanced metabolic stability, which is crucial for improving the efficacy and longevity of crop protection agents. With the global push toward sustainable agriculture, this compound's potential to reduce environmental impact while maintaining high activity makes it a promising candidate for next-generation agrochemicals. Industry experts are particularly interested in its compatibility with green chemistry principles, such as reduced toxicity and biodegradability.

From a material science perspective, the compound's unique properties open doors to innovative applications. Its nitrile functionality can participate in polymerization reactions, making it a potential monomer for specialty polymers. These polymers could find use in high-performance coatings, adhesives, or even electronic materials. The integration of 2-methyl-2-(trimethyl-1H-pyrazol-4-yl)propanenitrile into advanced materials aligns with the rising interest in smart materials and functional polymers, which are critical for technologies like flexible electronics and energy storage systems.

The synthesis and characterization of 2-methyl-2-(trimethyl-1H-pyrazol-4-yl)propanenitrile have also been topics of discussion in scientific forums. Researchers are optimizing synthetic routes to improve yield and scalability, addressing challenges such as regioselectivity and purification. Advanced techniques like NMR spectroscopy and mass spectrometry are routinely employed to confirm its structure and purity, ensuring its suitability for high-end applications. These efforts are part of a broader trend toward precision chemistry, where every step of the synthesis is meticulously controlled to achieve the desired outcome.

Given the compound's growing prominence, questions like "What are the applications of 2-methyl-2-(trimethyl-1H-pyrazol-4-yl)propanenitrile?" or "How is CAS No. 2229435-72-5 synthesized?" are increasingly common in search engines and AI-driven queries. This reflects the broader curiosity about its potential and the need for accessible, accurate information. By focusing on these long-tail keywords, this article aims to provide a comprehensive resource that meets the needs of researchers, industry professionals, and enthusiasts alike.

In conclusion, 2-methyl-2-(trimethyl-1H-pyrazol-4-yl)propanenitrile (CAS No. 2229435-72-5) represents a fascinating intersection of chemistry and innovation. Its multifaceted applications—from pharmaceuticals to advanced materials—highlight its significance in modern science. As research continues to uncover new possibilities, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and industry today.

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